Cas no 1863976-58-2 (5-(6-Carboxynaphthalen-2-yl)isophthalic acid)

• Product Name: 5-(6-Carboxynaphthalen-2-yl)isophthalic acid
• CAS No: 1863976-58-2
• MF: C₁₉H₁₂O₆
• MW: 336.295
• CID: 4521987
• PubChem ID: 163197747
• Update Time: 2025-07-15

5-(6-Carboxynaphthalen-2-yl)isophthalic acid Chemical and Physical Properties

Names and Identifiers

• 5-(6-Carboxynaphthalen-2-yl)isophthalic acid
• CS-0170012
• G69709
• 5-(6-carboxynaphthalen-2-yl)benzene-1,3-dicarboxylic acid
• 1863976-58-2

• Inchi： InChI=1S/C19H12O6/c20-17(21)13-4-3-10-5-12(2-1-11(10)6-13)14-7-15(18(22)23)9-16(8-14)19(24)25/h1-9H,(H,20,21)(H,22,23)(H,24,25)
• InChI Key： DBHDQVOOCQRYMU-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CC(=C2)C(=O)O)C=C1C3=CC(=CC(=C3)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 336.06338810g/mol
• Monoisotopic Mass: 336.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 112Ų

Additional information on 5-(6-Carboxynaphthalen-2-yl)isophthalic acid

Introduction to 5-(6-Carboxynaphthalen-2-yl)isophthalic acid (CAS No. 1863976-58-2)

5-(6-Carboxynaphthalen-2-yl)isophthalic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1863976-58-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule, featuring a conjugated system of naphthalene and isophthalic acid moieties, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The molecular structure of 5-(6-Carboxynaphthalen-2-yl)isophthalic acid consists of a central isophthalic acid core (C₈H₄O₄) functionalized with a carboxy-substituted naphthalene ring at the 6-position. This arrangement imparts a high degree of rigidity and planarity to the molecule, which is advantageous for applications in polymer chemistry and coordination chemistry. The presence of multiple carboxylic acid groups enhances its reactivity, making it a versatile building block for the construction of complex supramolecular assemblies.

In recent years, 5-(6-Carboxynaphthalen-2-yl)isophthalic acid has been extensively studied for its potential applications in pharmaceutical research. Its rigid aromatic framework serves as an excellent scaffold for designing novel drug candidates that target various biological pathways. For instance, researchers have explored its derivatives as potential inhibitors of enzymes involved in inflammatory responses and cancer progression. The carboxylic acid groups on the molecule allow for facile conjugation with biomolecules such as peptides and proteins, enabling the development of targeted therapeutic agents.

One of the most compelling aspects of 5-(6-Carboxynaphthalen-2-yl)isophthalic acid is its utility in the synthesis of functional polymers. The conjugated aromatic system and multiple carboxylic acid functionalities make it an ideal candidate for constructing polymeric materials with tailored electronic and mechanical properties. These polymers have shown promise in applications ranging from organic electronics to biodegradable materials. The ability to modulate the physical properties of these polymers by introducing different substituents or copolymerizing with other monomers has opened up new avenues for material innovation.

Recent advancements in computational chemistry have further highlighted the significance of 5-(6-Carboxynaphthalen-2-yl)isophthalic acid as a key intermediate. Molecular modeling studies have revealed that this compound can form stable complexes with metal ions, making it a potential ligand in coordination chemistry. Such complexes have been investigated for their catalytic activity and luminescent properties, which are relevant to both industrial processes and analytical techniques.

The pharmaceutical industry has also shown interest in 5-(6-Carboxynaphthalen-2-yl)isophthalic acid due to its potential as a precursor for bioactive molecules. Researchers have synthesized various analogs of this compound and evaluated their biological activity using high-throughput screening methods. Some derivatives have demonstrated inhibitory effects on kinases and other enzymes implicated in diseases such as diabetes and neurodegenerative disorders. These findings underscore the importance of this compound in drug discovery efforts.

From a synthetic chemistry perspective, 5-(6-Carboxynaphthalen-2-yl)isophthalic acid offers unique opportunities for exploring new reaction pathways and methodologies. The combination of its rigid aromatic core and reactive functional groups allows chemists to develop innovative synthetic strategies that may lead to novel molecular architectures. These advances not only contribute to the field of organic synthesis but also provide new tools for constructing complex molecules with desired functionalities.

The environmental impact of using 5-(6-Carboxynaphthalen-2-yl)isophthalic acid as a chemical intermediate has also been considered. Studies have demonstrated that this compound can be degraded under certain conditions, suggesting that it is environmentally benign when handled properly. This aspect is particularly important in industries where sustainable practices are increasingly prioritized.

In conclusion, 5-(6-Carboxynaphthalen-2-yl)isophthalic acid (CAS No. 1863976-58-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across multiple disciplines. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in advancing technological and medical breakthroughs.